7-(5-Bromo-2-chloropyrimidin-4-yloxy)quinoline

• Molecular Formula: C13H7BrClN3O
• Molecular Weight: 336.57 g/mol
• IUPAC Name: 7-(5-bromo-2-chloropyrimidin-4-yl)oxyquinoline
• InChI: InChI=1S/C13H7BrClN3O/c14-10-7-17-13(15)18-12(10)19-9-4-3-8-2-1-5-16-11(8)6-9/h1-7H
• InChI Key: SRSRACYRSXNSEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)OC3=NC(=NC=C3Br)Cl)N=C1

Description

7-(5-Bromo-2-chloropyrimidin-4-yloxy)quinoline is a useful research compound. Its molecular formula is C13H7BrClN3O and its molecular weight is 336.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 4 mL vial was charged with quinolin-7-ol (0.200 g, 1.378 mmol) and sodium hydride (0.066 g, 1.653 mmol) in N,N-dimethylformamide (13.78 ml) to give a brown solution. The reaction was stirred at room temperature for 30 minutes and then 5-bromo-2,4-dichloropyrimidine (0.176 mL, 1.378 mmol) was added. The mixture was stirred at room temperature overnight. Diluted with 9:1 dichloromethane/methanol; washed with water and brine. The organic layer was dried over magnesium sulfate, filtered, and the solvent was removed under reduced pressure to afford a tan residue. (ESI(+)) m/e 337.7 (M+H)+.